2-[4-(3-Methylpiperidin-1-yl)-1-oxophthalazin-2-yl]-N-(3-propan-2-ylphenyl)acetamide

• IUPAC Name: 2-[4-(3-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]-N-(3-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C25H30N4O2/c1-17(2)19-9-6-10-20(14-19)26-23(30)16-29-25(31)22-12-5-4-11-21(22)24(27-29)28-13-7-8-18(3)15-28/h4-6,9-12,14,17-18H,7-8,13,15-16H2,1-3H3,(H,26,30)
• InChI Key: BQOMDBHVFXTPLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NC4=CC=CC(=C4)C(C)C
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5 g/mol
• CAS No.: 1115905-63-9

Description

2-[4-(3-Methylpiperidin-1-yl)-1-oxophthalazin-2-yl]-N-(3-propan-2-ylphenyl)acetamide is a useful research compound. Its molecular formula is C25H30N4O2 and its molecular weight is 418.541. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Design

Compounds with complex structures, including various acetamide derivatives, are pivotal in the design and synthesis of novel molecules with potential pharmacological or material applications. For example, the design and synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives highlight the methodologies for creating molecules with specific properties, such as enhanced stability or biological activity (Yang Jing, 2010).

Catalysis and Chemical Reactions

Acetamide derivatives serve as catalysts or intermediates in chemical reactions, including the oxidation of alcohols and aldehydes to carboxylic acids. An example is the use of 4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxyl (ACT) as a mediator in electrocatalytic oxidation, demonstrating the utility of acetamide derivatives in facilitating environmentally friendly chemical transformations (M. Rafiee et al., 2018).

Material Science Applications

In material science, acetamide derivatives are used to modify the properties of polymers, such as improving thermal stability and forming robust polymer/filler networks. The synthesis of 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide and its application in the preparation of poly(methyl methacrylate) hybrid networks is a case in point, showcasing the role of these compounds in enhancing material properties (Gonul S. Batibay et al., 2020).

Biological Evaluation and Pharmaceutical Research

Although specific details on drug use and side effects are excluded, it's important to note that acetamide derivatives are often subjects of biological evaluation for potential therapeutic effects. The design, synthesis, and biological evaluation of compounds for activities such as DPPH scavenging, analgesic, and anti-inflammatory effects underline the broad spectrum of research involving acetamide derivatives in the search for new therapeutic agents (P. Nayak et al., 2014).